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These application notes provide a comprehensive overview and detailed protocols for the
fabrication and characterization of quinacridone-based organic solar cells (OSCs).
Quinacridone derivatives have emerged as promising donor materials in bulk heterojunction
(BHJ) OSCs due to their strong absorption in the visible spectrum, excellent photostability, and
tunable electronic properties.

Introduction to Quinacridone-Based Organic Solar
Cells

Quinacridone-based polymers are often employed as the electron donor material in the active
layer of a BHJ solar cell.[1] In this architecture, the quinacridone derivative is blended with an
electron acceptor material, creating a large interfacial area for efficient exciton dissociation. The
performance of these devices is highly dependent on the choice of acceptor material, the
morphology of the active layer, and the device architecture.

The typical device architecture for a quinacridone-based OSC is a conventional bulk
heterojunction structure: ITO / PEDOT:PSS / Quinacridone-based Polymer:Acceptor /
Cathode Interlayer / Metal Cathode.[2] Indium tin oxide (ITO) serves as the transparent anode,
while a low work function metal, such as silver (Ag), is used as the cathode. Poly(3,4-
ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is used as a hole transport layer
(HTL) to facilitate the collection of holes at the anode.[3]
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Performance of Quinacridone-Based Polymers

The choice of the acceptor material blended with the quinacridone-based polymer donor
significantly impacts the photovoltaic performance of the resulting OSC. Below is a summary of
the performance of two quinacridone-based polymers, PQCfTB and PQCfTQx, when blended
with different fullerene and non-fullerene acceptors.

Donor Jsc

Polymer Acceptor Voc (V) (mAlcm?2) FF (%) PCE (%)
PQCITB PC71BM 0.88 8.9 50 3.9
PQCITB IT-M 0.92 11.2 51 5.2
PQCITB Y6-BO-4Cl - - - 11.0
PQCfTQx PC71BM 0.86 5.9 45 2.3
PQCITQx IT-M 0.90 104 51 4.7
PQCfTQx Y6-BO-4Cl - - - 10.0

Data compiled from a 2021 study on quinacridone-based donor polymers. Note that specific
values for Voc, Jsc, and FF for the Y6-BO-4Cl based devices were not provided in the source
material.[2]

Experimental Protocols
Substrate Cleaning

A thorough cleaning of the ITO-coated glass substrates is crucial for optimal device
performance. The following is a standard procedure for cleaning ITO substrates:

e Place the ITO-coated glass substrates in a substrate rack.
o Sequentially sonicate the substrates in the following solutions for 15 minutes each:
o Detergent solution (e.g., Hellmanex in deionized water)

o Deionized water
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o Acetone

o Isopropanol[4]

 After the final sonication in isopropanol, dry the substrates with a stream of high-purity
nitrogen gas.

o Immediately before depositing the next layer, treat the substrates with UV-Ozone for 15-20
minutes to remove any remaining organic residues and to increase the work function of the
ITO surface.[2]

Device Fabrication

The following protocol describes the fabrication of a quinacridone-based OSC in a
conventional architecture. All solution preparation and spin coating should be performed in a
nitrogen-filled glovebox to minimize exposure to oxygen and moisture.

3.2.1. Hole Transport Layer (HTL) Deposition
o Filter a PEDOT:PSS aqueous dispersion through a 0.45 um syringe filter.
o Deposit the filtered PEDOT:PSS solution onto the cleaned ITO substrates.

e Spin coat the PEDOT:PSS solution at 3000-4000 rpm for 30-60 seconds to achieve a
uniform film.

e Anneal the substrates on a hotplate at 120-150°C for 10-15 minutes in the glovebox
antechamber or on a hotplate inside the glovebox.[3][5]

3.2.2. Active Layer Deposition

» Prepare a solution of the quinacridone-based polymer and the acceptor material in a
suitable organic solvent (e.g., chloroform, chlorobenzene, or o-dichlorobenzene). The total
concentration of the solids is typically in the range of 10-20 mg/mL. The donor:acceptor
weight ratio needs to be optimized for each specific material combination but a common
starting pointis 1:1 or 1:1.2.
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 Stir the solution at an elevated temperature (e.g., 40-60°C) for several hours to ensure
complete dissolution.

« Filter the active layer solution through a 0.45 pum PTFE syringe filter.
o Deposit the filtered active layer solution onto the PEDOT:PSS-coated substrates.

e Spin coat the active layer solution at a speed between 800 and 2000 rpm for 60 seconds.
The optimal spin speed will depend on the desired film thickness and the viscosity of the
solution.[6][7]

o Thermal Annealing (Optional but often necessary): Anneal the substrates on a hotplate
inside the glovebox at a temperature between 80°C and 150°C for 5-15 minutes. The optimal
annealing temperature and time are highly dependent on the specific materials used and
need to be determined experimentally.[8][9]

3.2.3. Cathode Deposition
o Transfer the substrates into a high-vacuum thermal evaporator (pressure < 10-6 Torr).

» Deposit a thin cathode interlayer, such as lithium fluoride (LiF) or PDINN, at a thickness of
approximately 0.5-1 nm.

o Deposit the metal cathode, typically silver (Ag) or aluminum (Al), at a thickness of 80-100
nm.

Characterization Protocols

3.3.1. Current Density-Voltage (J-V) Characterization
e Use a solar simulator with a light intensity of 100 mW/cm2 (AM 1.5G spectrum).
o Connect the fabricated OSC to a source measure unit (SMU).

o Measure the current density as a function of the applied voltage, typically sweeping from -0.2
Vtol2V.
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e From the J-V curve, extract the key photovoltaic parameters: open-circuit voltage (Voc),
short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

3.3.2. External Quantum Efficiency (EQE) Measurement

e Use a dedicated EQE measurement system consisting of a light source, a monochromator,
and a lock-in amplifier.

o Measure the short-circuit current of the device at different wavelengths of light.
o Calibrate the system using a certified reference photodiode.

e The EQE is calculated as the ratio of the number of charge carriers collected to the number
of incident photons at each wavelength.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the fabrication and characterization of quinacridone-based
organic solar cells.

Energy Level Diagram
Caption: Representative energy level diagram for a quinacridone-based organic solar cell.
Disclaimer: The protocols provided are representative and may require optimization for specific

materials and laboratory conditions. Always refer to the relevant material safety data sheets
(MSDS) before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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